Cas no 99934-54-0 (2(1H)-Pyridinone, 6-bromo-1,3-dimethyl-)

Technical Introduction: 2(1H)-Pyridinone, 6-bromo-1,3-dimethyl-, is a brominated heterocyclic compound featuring a pyridinone core substituted with methyl groups at the 1- and 3-positions and a bromine atom at the 6-position. This structural configuration imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. The methyl groups contribute to stability and influence electronic properties, facilitating selective modifications. Its well-defined purity and consistent performance make it a reliable choice for research and industrial-scale synthetic processes.
2(1H)-Pyridinone, 6-bromo-1,3-dimethyl- structure
99934-54-0 structure
Product Name:2(1H)-Pyridinone, 6-bromo-1,3-dimethyl-
CAS No:99934-54-0
MF:C7H8BrNO
MW:202.04852104187
CID:4387499
PubChem ID:13433095
Update Time:2025-06-07

2(1H)-Pyridinone, 6-bromo-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 6-bromo-1,3-dimethyl-
    • 6-bromo-1,3-dimethyl-1,2-dihydropyridin-2-one
    • F96523
    • 6-BROMO-1,3-DIMETHYLPYRIDIN-2(1H)-ONE
    • 99934-54-0
    • EN300-37026423
    • Inchi: 1S/C7H8BrNO/c1-5-3-4-6(8)9(2)7(5)10/h3-4H,1-2H3
    • InChI Key: BRJGPHKPAWAYSN-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(Br)=CC=C1C

Computed Properties

  • Exact Mass: 200.97893Da
  • Monoisotopic Mass: 200.97893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.3Ų

2(1H)-Pyridinone, 6-bromo-1,3-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37026423-0.05g
6-bromo-1,3-dimethyl-1,2-dihydropyridin-2-one
99934-54-0 95.0%
0.05g
$322.0 2025-03-18
Enamine
EN300-37026423-0.1g
6-bromo-1,3-dimethyl-1,2-dihydropyridin-2-one
99934-54-0 95.0%
0.1g
$481.0 2025-03-18
Enamine
EN300-37026423-0.25g
6-bromo-1,3-dimethyl-1,2-dihydropyridin-2-one
99934-54-0 95.0%
0.25g
$686.0 2025-03-18
Enamine
EN300-37026423-0.5g
6-bromo-1,3-dimethyl-1,2-dihydropyridin-2-one
99934-54-0 95.0%
0.5g
$1081.0 2025-03-18
Enamine
EN300-37026423-1.0g
6-bromo-1,3-dimethyl-1,2-dihydropyridin-2-one
99934-54-0 95.0%
1.0g
$1386.0 2025-03-18
Enamine
EN300-37026423-2.5g
6-bromo-1,3-dimethyl-1,2-dihydropyridin-2-one
99934-54-0 95.0%
2.5g
$2716.0 2025-03-18
Enamine
EN300-37026423-5.0g
6-bromo-1,3-dimethyl-1,2-dihydropyridin-2-one
99934-54-0 95.0%
5.0g
$4018.0 2025-03-18
Enamine
EN300-37026423-10.0g
6-bromo-1,3-dimethyl-1,2-dihydropyridin-2-one
99934-54-0 95.0%
10.0g
$5959.0 2025-03-18
Aaron
AR0249K0-50mg
6-bromo-1,3-dimethyl-1,2-dihydropyridin-2-one
99934-54-0 95%
50mg
$468.00 2025-02-15
Aaron
AR0249K0-100mg
6-bromo-1,3-dimethyl-1,2-dihydropyridin-2-one
99934-54-0 95%
100mg
$687.00 2025-02-15

2(1H)-Pyridinone, 6-bromo-1,3-dimethyl- Related Literature

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